Cas no 561305-79-1 (2-benzoylhexanenitrile)

• Product Name: 2-benzoylhexanenitrile
• CAS No: 561305-79-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 944947
• PubChem ID: 2761379
• Update Time: 2025-04-19

2-benzoylhexanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-benzoylhexanenitrile
• 2-(phenylcarbonyl)hexanenitrile
• DTXSID50375735
• A830926
• 2-Benzoylpentylcarbonitril
• MFCD04003935
• DB-020553
• 561305-79-1

• Inchi： 1S/C13H15NO/c1-2-3-7-12(10-14)13(15)11-8-5-4-6-9-11/h4-6,8-9,12H,2-3,7H2,1H3
• InChI Key： KVQGIPKUSOSNAV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C#N)CCCC

Computed Properties

• Exact Mass: 201.11500
• Monoisotopic Mass: 201.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 341°C at 760 mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.513
• PSA: 40.86000
• LogP: 3.19928